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Compound of Interest

Compound Name: KRAS G12D inhibitor 14

Cat. No.: B10856952

This document provides essential safety and logistical information for the proper handling and
disposal of KRAS G12D inhibitor 14 (CAS No. 2765254-39-3), a potent research compound.
Adherence to these procedures is critical to ensure personnel safety and environmental
protection.

Immediate Safety and Hazard Information

KRAS G12D inhibitor 14 is classified with specific hazards that dictate its handling and
disposal protocols. The primary hazards identified in the Safety Data Sheet (SDS) include oral
toxicity and significant aquatic toxicity[1].

Hazard Summary

Hazard Precautionary
. Category Hazard Statement
Classification Code

o H302: Harmful if
Acute Toxicity, Oral Category 4 P301 + P312, P330
swallowed

) . H400: Very toxic to
Acute Aquatic Toxicity Category 1 o P273, P391
aquatic life

| Chronic Aquatic Toxicity | Category 1 | H410: Very toxic to aquatic life with long lasting effects
| P273, P391 |
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Data sourced from the KRAS G12D inhibitor 14 Safety Data Sheet[1].

Precautions for Safe Handling:

Avoid contact with skin and eyes. Use appropriate personal protective equipment (PPE),
including safety glasses, gloves, and a lab coat[1].

» Avoid inhalation of dust or aerosols. Handle only in areas with adequate exhaust ventilation,
such as a chemical fume hood[1].

e Do not eat, drink, or smoke when using this product[1].

e Wash hands thoroughly after handling[1].

Detailed Disposal Protocols

The fundamental principle for the disposal of KRAS G12D inhibitor 14 is that it must not be
discarded down the sink or in regular trash[2][3]. All waste streams containing this compound
must be collected and managed as hazardous chemical waste, destined for an approved waste
disposal plant[1].

Protocol 1: Disposal of Unused or Expired Product

This protocol applies to the pure compound (powder) or prepared stock solutions.

o Container Selection: Ensure the original container is tightly sealed. If transferring, use a
container that is sturdy, leak-proof, and chemically compatible[3][4].

e Labeling: The container must be clearly labeled as hazardous waste. Affix a completed
hazardous waste label from your institution's Environmental Health and Safety (EHS)
department[3][4]. The label must include:

The full chemical name: "KRAS G12D inhibitor 14"

[¢]

o

CAS Number: "2765254-39-3"

The words "Hazardous Waste"

o
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o An accurate list of all contents, including solvents and approximate concentrations[4].

o Storage: Store the sealed waste container in a designated Satellite Accumulation Area within
the laboratory[5]. The storage area must be away from incompatible materials such as strong
acids, bases, or oxidizing agents[1][3]. Use secondary containment for all liquid waste[3].

» Pickup Request: Once the container is ready for disposal, submit a chemical waste pickup
request to your institution's EHS department[3].

Protocol 2: Disposal of Contaminated Solid Waste

This protocol applies to items such as gloves, weigh boats, pipette tips, and other disposable
labware contaminated with the inhibitor.

e Segregation: Do not mix this waste with non-hazardous trash or biohazardous waste[2].

o Collection: Collect all chemically contaminated solid waste in a dedicated, leak-proof
container lined with a clear plastic bag[2]. The container must have a secure lid and be kept
closed except when adding waste[2][3].

o Note: Never use black plastic or red biohazard bags for chemical waste collection[2][3].

e Labeling: When the bag is three-quarters full, seal it and attach a completed chemical waste
label directly to the bag[2].

o Storage and Pickup: Store the container in the Satellite Accumulation Area and request a
pickup from EHS[5].

Protocol 3: Disposal of Empty Containers

Empty containers that held KRAS G12D inhibitor 14 must be managed carefully to remove
residual chemical.

« Initial Cleaning: The first rinse of the "empty" container must be collected as hazardous
chemical waste[3].

o Triple rinse the container with a suitable solvent (e.g., DMSO, followed by ethanol or
acetone) capable of removing the compound residue[6].
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o Collect all three rinsates and manage them as liquid hazardous waste according to
Protocol 1.

» Final Disposal: Once triple-rinsed and air-dried, the container can be prepared for disposal.
o Completely remove, deface, or obliterate the original chemical label[3][6].

o Dispose of the clean, dried glass container in a designated glass disposal box. Plastic
containers may be disposed of in the regular trash[3][4].

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
chemical waste, including KRAS G12D inhibitor 14.
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Caption: Chemical Waste Disposal Workflow for Research Laboratories.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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